Cas no 34532-68-8 (Arnicolide D)
Arnicolide D is a sesquiterpene lactone isolated from coriander (centripeda minima) Conclusion: arnicolide D regulates cell cycle, activates caspase signaling pathway, and inhibits pi3k/akt/mtor and STAT3 signaling pathways Arnicolide D significantly inhibited the growth of nasopharyngeal carcinoma (NPC) cells in a dose - and time-dependent manner
Arnicolide D structure
Arnicolide D Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-,(3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester
- [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] 2-methylprop-2-enoate
- Arnicolide D
- 11alpha,13-Dihydrohelenalin methacrylate
- 6-O-Methacryloyl-11alpha,13-dihydrohelenalin
- Plenolin methacrylate
- CID 101306911
- (3aR)-4,4a,7aalpha,8,9,9aalpha-Hexahydro-4alpha-(methacryloyloxy)-3beta,4abeta,8alpha-trimethylazuleno[6,5-b]furan-2,5(3H,3aalphaH)-dione
- 11,13-Dihydrohelenalin methacrylate
- 11alpha,13-dihydrohelenalinmethacrylate
- [(1S,3aR,5R
- E80741
- ArnicolideD
- 2-Propenoic acid, 2-methyl-, 2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8- trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (3S-(3alpha,3abeta,4beta,4aalpha,7abeta,8beta,9abeta))-
- CHEBI:182268
- MS-25004
- DTXSID40188078
- Methacryl-dihydrohelenalin (Arnicolide D)
- 34532-68-8
- NS00094700
- NCGC00347858-02
- CHEMBL187998
- [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]uran-9-yl] 2-methylprop-2-enoate
- CS-0100262
- AKOS030632142
- HY-N6843
- DA-50709
- (3S,3AR,4S,4AR,7AR,8R,9AR)-3,4A,8-TRIMETHYL-2,5-DIOXO-3H,3AH,4H,7AH,8H,9H,9AH-AZULENO[6,5-B]FURAN-4-YL 2-METHYLPROP-2-ENOATE
- +Expand
-
- NZESEVTYUVXOTC-APDQSUQKSA-N
- 1S/C19H24O5/c1-9(2)17(21)24-16-15-11(4)18(22)23-13(15)8-10(3)12-6-7-14(20)19(12,16)5/h6-7,10-13,15-16H,1,8H2,2-5H3/t10-,11+,12+,13-,15-,16+,19+/m1/s1
- O1C([C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]1([H])C([H])=C([H])C([C@@]1(C([H])([H])[H])[C@@]2([H])OC(C(=C([H])[H])C([H])([H])[H])=O)=O)=O
Computed Properties
- 332.162374g/mol
- 0
- 2.1
- 0
- 5
- 3
- 332.162374g/mol
- 332.162374g/mol
- 69.7Ų
- 24
- 648
- 0
- 7
- 0
- 0
- 0
- 1
- 332.4
Experimental Properties
- 69.67
- 1.532
- 481°C at 760 mmHg
- 211.3°C
- Almost insoluble (0.04 g/l) (25 º C),
- Powder
- 1.18±0.1 g/cm3 (20 ºC 760 Torr),
Arnicolide D Price
Arnicolide D Suppliers
JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
Audited Supplier
(CAS:34532-68-8)
HAN JING LI
17701422016
3587493084@qq.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier
(CAS:34532-68-8)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:34532-68-8)
XU NV SHI
15221998634
1986399151@qq.com
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
Audited Supplier
(CAS:34532-68-8)
YANG YANG
13348961525
2851167780@qq.com
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier
(CAS:34532-68-8)
HE DAN DAN
15928576055
sales@biopurify.com
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
Audited Supplier
(CAS:34532-68-8)
HUA SONG TAO
18228097334
2885374103@qq.com
Arnicolide D Related Literature
-
Yueliang Zhao,Xiaoqian Hu,Xinyuan Zuo,Mingfu Wang Food Funct. 2018 9 4548
34532-68-8 (Arnicolide D) Related Products
- 16503-32-5(Brevilin A)
- 509-93-3(Azuleno[4,5-b]furan-2,9-dione,3,3a,4,5,6,6a,9a,9b-octahydro-6,9a-dimethyl-3-methylene-, (3aS,6S,6aR,9aR,9bR)-)
- 6754-13-8(Azuleno[6,5-b]furan-2,5-dione,3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-,(3aS,4S,4aR,7aR,8R,9aR)-)
- 62-90-8(Nandrolone phenpropionate)
- 50-03-3(Hydrocortisone acetate)
- 51-98-9(norethindrone acetate)
- 51-77-4(3,7-Dimethylocta-2,6-dien-1-yl 5,9,13-trimethyltetradeca-4,8,12-trienoate)
- 58-20-8(Testosterone Cypionate)
- 56-47-3(Deoxycorticosterone acetate)
- 56-25-7(Cantharidin)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:34532-68-8)Arnicolide D
99%/99%/99%
5mg/10mg/25mg
253.0/405.0/634.0